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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B082518 Get Quote

Reactive Orange 16 is an anionic sulphonated azo dye, a structural characteristic that largely

dictates its solubility.[3] The presence of multiple sulfonate groups renders it highly soluble in

water and other polar solvents.[1] Conversely, it demonstrates poor solubility in non-polar

organic solvents.[1] The following table summarizes the available quantitative and qualitative

solubility data for Reactive Orange 16.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Remarks

Water H₂O 120 g/L[1][2][4] 20

High solubility is

attributed to the

presence of

sulfonate groups.

[1]

>150 g/L[1][2][4] 80

Solubility

significantly

increases with

temperature.[1]

>200 g/L 20

A composite

reactive orange

dye with this

chromophore

showed high

solubility.[5]

1 g/L Not Specified

This lower

reported value

may be specific

to a particular

grade or

experimental

conditions.[1]

Methanol CH₃OH 1 g/L[1] Not Specified Soluble.[1]

Ethanol C₂H₅OH Soluble[1] Not Specified

Quantitative data

is not readily

available, but it is

known to be

soluble in alcohol

solvents.[1]
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Dimethylformami

de (DMF)
(CH₃)₂NC(O)H

Readily

Soluble[1]
Not Specified

A common polar

aprotic solvent

for azo dyes.[1]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO
Readily

Soluble[1]
Not Specified

Precise

quantitative data

is not available

for this common

polar aprotic

solvent for azo

dyes.[1]

Acetone CH₃COCH₃ Soluble[1] Not Specified

General solubility

for acidic azo

dyes in polar

aprotic solvents.

[1]

Chloroform CHCl₃

Sparingly

Soluble /

Insoluble[1]

Not Specified

As a non-polar

solvent, it is not

effective for

dissolving highly

polar molecules

like Reactive

Orange 16.[1]

Factors Influencing Solubility
The solubility of reactive dyes like Reactive Orange 16 is not static and can be influenced by

several factors:

Temperature: For Reactive Orange 16, solubility in water increases significantly with a rise

in temperature.[1][4] Hot water can also accelerate the dissolution process.[6][7]

Electrolytes: The addition of electrolytes, such as salt (NaCl) and sodium hydroxide, can

decrease the solubility of reactive dyes.[6]
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pH: The pH of the solution can affect the solubility and the reaction rate of the dye.[6] It is

advised not to add alkaline agents during the initial dissolution of reactive dyes to prevent

hydrolysis.[6][7]

Additives: Urea can act as a solubilizing agent, increasing the solubility of reactive dyes.[6][7]
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Caption: Factors influencing the solubility of Reactive Orange 16.

Experimental Protocols for Solubility Determination
Accurate and reproducible determination of solubility is crucial for research and industrial

applications. The following are detailed methodologies for assessing the solubility of Reactive
Orange 16.

Method 1: Vacuum Filtration Method
This method is a practical approach to determine the solubility limit of a dye in a solvent.
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Objective: To determine the maximum concentration of Reactive Orange 16 that can be

dissolved in a solvent at a specific temperature without leaving undissolved particles.

Materials:

Reactive Orange 16

Solvent (e.g., deionized water)

Beakers

Magnetic stirrer and stir bar

Nutsch filter or similar vacuum filtration apparatus

Filter paper

Graduated pipette

Analytical balance

Procedure:

Prepare a series of dye solutions with increasing concentrations in a fixed volume of the

solvent (e.g., 200 mL of water) at a controlled temperature (e.g., 25°C ± 2°C).[1]

Weigh the desired amount of Reactive Orange 16 and add it to the solvent in a beaker while

stirring.

Maintain stirring for a defined period (e.g., 2 to 5 minutes).[1]

Immediately after stirring, filter the solution through the Nutsch filter under vacuum.[1]

Carefully observe the filter paper for any undissolved dye particles.

The presence of a residue on the filter paper indicates that the solubility limit has been

exceeded.
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The highest concentration that results in no visible residue on the filter paper is considered

the solubility of the dye under the tested conditions.

Method 2: Spectrophotometric Method
This method provides a more quantitative determination of solubility and is particularly useful

for sparingly soluble dyes or when high precision is required.

Objective: To quantitatively determine the concentration of a saturated solution of Reactive
Orange 16.

Materials:

Reactive Orange 16

Solvent of interest

Spectrophotometer

Volumetric flasks

Pipettes

Centrifuge or filtration apparatus

Procedure:

Part A: Calibration Curve Generation

Prepare a stock solution of Reactive Orange 16 of a known concentration in the desired

solvent.[1]

Create a series of standard solutions of decreasing concentrations through serial dilution of

the stock solution.[1]

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Reactive Orange 16 (approximately 494 nm).[1][8]
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Plot a graph of absorbance versus concentration to generate a calibration curve. The curve

should be linear and pass through the origin.[1]

Part B: Saturated Solution Analysis

Prepare a supersaturated solution by adding an excess amount of Reactive Orange 16 to a

known volume of the solvent in a sealed container.

Agitate the solution at a constant temperature for a sufficient time to ensure equilibrium is

reached (e.g., 24-48 hours).

Separate the undissolved solid from the saturated solution by centrifugation or filtration.

Carefully take a known volume of the clear supernatant (the saturated solution) and dilute it

with the solvent to a concentration that falls within the range of the calibration curve.

Measure the absorbance of the diluted solution at the λmax.

Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This value represents the solubility of Reactive Orange 16 in that solvent at that

temperature.
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Solution Preparation
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Caption: Experimental workflow for determining the solubility of Reactive Orange 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

